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Compound of Interest

Compound Name: Boc-p-iodo-DL-Phe-OH

Cat. No.: B558093

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of N-Boc-4-iodo-DL-
phenylalanine, a key synthetic building block in medicinal chemistry and peptide science. It
details the compound's properties, a representative synthesis protocol, and its primary
applications, with a focus on its role in drug discovery and development.

Compound Identification and Properties

N-Boc-4-iodo-DL-phenylalanine is a derivative of the essential amino acid phenylalanine. It is
distinguished by two critical modifications: a tert-butyloxycarbonyl (Boc) protecting group on the
alpha-amino group and an iodine atom at the para (4-position) of the phenyl ring. The Boc
group provides stability and facilitates controlled reactions during peptide synthesis, while the
iodine atom offers a versatile site for further chemical modifications.[1][2]

While a specific CAS number for the racemic DL-mixture is not prominently available, the
individual enantiomers are well-documented:

e N-Boc-4-iodo-L-phenylalanine: CAS 62129-44-6[3][4][5][6]
e N-Boc-4-iodo-D-phenylalanine: CAS 176199-35-2[2][7]
The quantitative physicochemical properties are summarized in the table below.

Table 1: Physicochemical Properties of N-Boc-4-iodo-phenylalanine
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Property Value References
Molecular Formula C14H18INOa 3151171
Molecular Weight 391.20 g/mol 315171
Melting Point ~150 °C (decomposes) [819]
Appearance White to off-white solid [8]

Soluble in DMSO, DCM, Ethyl

Solubility Acetate; Slightly soluble in [3][8]
water.

Purity (Typical) >98% (HPLC) [7]

Storage Conditions Store at 0-8°C [7]

Synthesis of N-Boc-4-iodo-DL-phenylalanine

The synthesis of N-Boc-4-iodo-DL-phenylalanine can be conceptualized as a two-step process
starting from 4-iodo-DL-phenylalanine. The first step involves the protection of the amino group
with a Boc anhydride, followed by purification.

This protocol is a representative method adapted from procedures for similar amino acids.[10]
Materials:

e 4-lodo-DL-phenylalanine

» Di-tert-butyl dicarbonate (Bocz0)

o Triethylamine (EtsN)

e Methanol (MeOH)

e Deionized Water (H20)

o Ethyl Acetate (EtOAC)

1 M Hydrochloric Acid (HCI)
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» Saturated Sodium Chloride solution (Brine)

¢ Anhydrous Magnesium Sulfate (MgSOa)

e Round-bottom flask, magnetic stirrer, separatory funnel, rotary evaporator.
Procedure:

 Dissolution: Dissolve 4-lodo-DL-phenylalanine (1 equivalent) in a 1:1 mixture of methanol
and deionized water in a round-bottom flask.

 Basification: Add triethylamine (2.5 equivalents) to the solution and stir until the amino acid is
fully dissolved.

e Boc Protection: Add di-tert-butyl dicarbonate (1.5 equivalents) to the reaction mixture.

e Reaction: Stir the mixture vigorously at room temperature for 16-24 hours. The progress of
the reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up: a. Concentrate the reaction mixture under reduced pressure using a rotary
evaporator to remove the methanol. b. Dilute the remaining aqueous solution with ethyl
acetate. c. Transfer the mixture to a separatory funnel and acidify to a pH of 2-3 by slowly
adding 1 M HCI. d. Separate the organic layer. Extract the agueous layer two more times
with ethyl acetate. e. Combine all organic layers and wash sequentially with water and then
brine.

e Drying and Concentration: Dry the combined organic phase over anhydrous magnesium
sulfate, filter, and concentrate under reduced pressure to yield the crude product.

 Purification: The crude N-Boc-4-iodo-DL-phenylalanine can be purified by recrystallization or
column chromatography to yield a white solid.
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Diagram 1: General workflow for the synthesis of N-Boc-4-iodo-DL-phenylalanine.
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Key Applications in Research and Development

N-Boc-4-iodo-DL-phenylalanine is a versatile building block with significant applications in
several areas of chemical and pharmaceutical research.

o Peptide Synthesis: The compound is a crucial component in Solid Phase Peptide Synthesis
(SPPS).[1] It allows for the site-specific incorporation of an iodinated phenylalanine residue
into a peptide sequence. The Boc group serves as a temporary protecting group for the N-
terminus, which is cleaved during each cycle of amino acid addition.[2][11] This modification
can be used to enhance biological activity or introduce a unique chemical handle for further
modification.[1]

e Drug Development: The unique properties of this compound make it valuable for designing
novel therapeutics.[1] The iodophenyl moiety can influence the peptide's conformation and
binding affinity to biological targets. Furthermore, the iodine atom serves as a key precursor
for introducing more complex functionalities via cross-coupling reactions, such as Suzuki or
Stille couplings, enabling the creation of diverse molecular libraries for drug screening.[2][5]

» Radiolabeling and Bioconjugation: The presence of a stable iodine atom makes this amino
acid derivative an excellent candidate for radiolabeling studies.[2][7] By substituting the
stable 27| isotope with a radioactive isotope (e.g., 123, 124], 125], or 131]), peptides containing
this residue can be used as tracers in biological assays or as imaging agents in diagnostic
medicine (e.g., SPECT or PET imaging).[2][12]

» Protein Engineering and Interaction Studies: Incorporating this unnatural amino acid into
proteins allows researchers to probe protein structure and function. The iodinated residue
can serve as a heavy atom for X-ray crystallography or as a spectroscopic probe to study
protein-protein or protein-ligand interactions.[1]
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Diagram 2: Use of N-Boc-4-iodo-phenylalanine in a Boc-SPPS workflow.
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Safety and Handling

As with all laboratory chemicals, N-Boc-4-iodo-DL-phenylalanine should be handled in a well-
ventilated area, and appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, should be worn. For detailed safety information, consult the material
safety data sheet (MSDS) provided by the supplier.

Conclusion

N-Boc-4-iodo-DL-phenylalanine is a high-value synthetic intermediate that serves as an
enabling tool for scientific advancement.[2] Its strategic use in peptide synthesis, drug
discovery, and radiolabeling underscores its importance in modern biochemical and
pharmaceutical research. The ability to introduce a stable iodine atom provides a versatile
handle for a wide range of chemical modifications, making it an indispensable component for
developing novel peptides and small molecule therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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